Cas no 5280-16-0 ((4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one)

(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one structure
5280-16-0 structure
Product name:(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one
CAS No:5280-16-0
MF:C24H26NO2F
MW:379.46714
CID:1584383
PubChem ID:2180672

(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • (4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one
    • (4Z)-2-(3,5-ditert-butylphenyl)-4-[(2-fluorophenyl)methylidene]-1,3-oxazol-5-one
    • DTXSID90366869
    • 5280-16-0
    • ZINC04990532
    • Inchi: InChI=1S/C24H26FNO2/c1-23(2,3)17-11-16(12-18(14-17)24(4,5)6)21-26-20(22(27)28-21)13-15-9-7-8-10-19(15)25/h7-14H,1-6H3/b20-13-
    • InChI Key: AERSDUFQAQFELK-MOSHPQCFSA-N
    • SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=NC(=CC3=CC=CC=C3F)C(=O)O2)C(C)(C)C

Computed Properties

  • Exact Mass: 379.19488
  • Monoisotopic Mass: 379.194757
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Density: 1.08
  • Boiling Point: 450.3°C at 760 mmHg
  • Flash Point: 226.2°C
  • Refractive Index: 1.544
  • PSA: 38.66

(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one Related Literature

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